Cas no 5857-96-5 (3,5-diamino-4-hydroxybenzenesulfonic acid)

• Product Name: 3,5-diamino-4-hydroxybenzenesulfonic acid
• CAS No: 5857-96-5
• MF: C₆H₈N₂O₄S
• MW: 204.203720092773
• CID: 948728
• PubChem ID: 18398331
• Update Time: 2025-04-19

3,5-diamino-4-hydroxybenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-diamino-4-hydroxybenzenesulfonic acid
• 2.6-Diamino-phenol-sulfonsaeure-(4)
• 3,5-diamino-4-hydroxy-benzenesulfonic acid
• 3,5-Diamino-4-hydroxy-benzolsulfonsaeure
• DTXSID70593373
• 5857-96-5
• DB-293888
• SCHEMBL4649751
• 3,5-Diamino-4-hydroxybenzene-1-sulfonic acid

• Inchi： 1S/C6H8N2O4S/c7-4-1-3(13(10,11)12)2-5(8)6(4)9/h1-2,9H,7-8H2,(H,10,11,12)
• InChI Key： IEUBLHQHYNBJED-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=C(C=1)N)O)N)(=O)(=O)O

Computed Properties

• Exact Mass: 204.02000
• Monoisotopic Mass: 204.02047791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 135Ų

Experimental Properties

• PSA: 135.02000
• LogP: 2.04650